Cas no 921794-27-6 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide
• CAS No: 921794-27-6
• MF: C₂₁H₂₁FN₂O₃
• MW: 368.401448965073
• CID: 6441870
• Update Time: 2025-07-01

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-4-fluorobenzamide

• Inchi： 1S/C21H21FN2O3/c1-4-11-24-17-10-9-16(12-18(17)27-13-21(2,3)20(24)26)23-19(25)14-5-7-15(22)8-6-14/h4-10,12H,1,11,13H2,2-3H3,(H,23,25)
• InChI Key： LEYSVPGJZUCOFT-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC=C)C2=CC=1)(=O)C1=CC=C(F)C=C1

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide

Professional Introduction to Compound with CAS No. 921794-27-6 and Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide

The compound in question, identified by the CAS number 921794-27-6, is a highly specialized molecule with a complex chemical structure. Its product name, N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide, underscores its intricate formulation and potential applications in the field of pharmaceuticals and biochemical research. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis, and emerging applications in light of recent scientific advancements.

At the core of understanding this compound lies its molecular architecture. The presence of a benzoxazepine core suggests significant potential in modulating biological pathways due to the inherent pharmacological properties of benzoxazepine derivatives. These derivatives are well-known for their role in various therapeutic applications, including central nervous system (CNS) disorders and anti-inflammatory treatments. The specific substitution pattern in this compound, particularly the 3,3-dimethyl group and the 4-fluorobenzamide moiety, further enhances its pharmacological profile by influencing solubility, metabolic stability, and receptor binding affinity.

The synthesis of such a complex molecule involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of these intricate structures. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and microwave-assisted synthesis have been instrumental in optimizing the synthetic route for N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-fluorobenzamide. These innovations not only reduce production costs but also minimize environmental impact by reducing waste and energy consumption.

In terms of biological activity, preliminary studies have highlighted the compound's potential as a modulator of enzyme activity and receptor interactions. The fluorobenzamide group is particularly noteworthy for its ability to enhance binding affinity to target proteins due to the electron-withdrawing nature of fluorine. This property has been leveraged in the development of drugs that require high specificity and potency. Additionally, the propenyl group at the 5-position introduces a degree of lipophilicity that can influence membrane permeability and bioavailability.

Recent research has also explored the compound's potential in treating neurological disorders. Benzoxazepine derivatives have shown promise in preclinical studies for their ability to interact with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as anxiety and depression. The structural modifications present in N-3,3-dimethyl-4-oxo-5-(propenyl)-2H-benzoxazepinone may enhance its efficacy by improving binding affinity or selectivity over existing therapeutic agents. Further investigation into its mechanism of action could pave the way for novel treatment strategies.

The role of computational chemistry has been instrumental in predicting the biological activity of this compound. Advanced molecular modeling techniques allow researchers to simulate interactions between N-3,3-dimethyl-N'-[4-fluorophenyl]-(1-methylheptyl)-2H-benzoxazepinone and biological targets with high accuracy. These simulations have helped identify key binding pockets and optimized lead structures for further experimental validation. Such computational approaches are increasingly integral to drug discovery pipelines due to their efficiency and cost-effectiveness.

Another area of interest is the compound's potential as an intermediate in synthesizing more complex pharmaceuticals. The benzoxazepine scaffold is a versatile building block that can be further modified to produce a wide range of derivatives with tailored properties. Researchers are exploring ways to incorporate this structure into larger molecules that exhibit enhanced pharmacological effects or reduced side effects compared to existing drugs. This modular approach to drug design offers significant advantages in developing next-generation therapeutics.

The environmental impact of producing such specialized compounds is also a critical consideration. Modern synthetic methods emphasize green chemistry principles by minimizing hazardous waste and optimizing energy efficiency. For instance, solvent-free reactions or the use of biodegradable solvents can significantly reduce environmental footprints without compromising yield or purity. As regulatory pressures increase regarding sustainable practices, companies involved in pharmaceutical production are under constant pressure to innovate.

In conclusion,N-(tert-butyl)-7-chloro-N'-[(E)-(4-fluorophenyl)methylene]-6H-benzothiazepinone represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further research into CNS disorders and other therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology,CAS No 921794276 is poised to play a significant role in future drug development efforts.